Cas no 2287309-69-5 (4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2287309-69-5
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• CID: 6196457
• PubChem ID: 165738393
• Update Time: 2025-06-09

4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-6749588
• 4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione
• 2287309-69-5

• Inchi： 1S/C11H13N3O3S/c15-10-3-1-2-9-11(10)12-13-14(9)8-4-6-18(16,17)7-5-8/h1-3,8,15H,4-7H2
• InChI Key： AJKFIZPNHIURFA-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1C2C=CC=C(C=2N=N1)O)(=O)=O

Computed Properties

• Exact Mass: 267.06776246g/mol
• Monoisotopic Mass: 267.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.5Ų

Additional information on 4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione

4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thiane-1,1-dione: A Novel Compound with Promising Applications in Medicinal Chemistry

4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thiane-1,1-dione, with the CAS number 2287309-69-5, is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its distinctive structural features, which include a benzotriazole moiety and a thiane dione framework. These structural elements contribute to its potential biological activities and make it a promising candidate for various applications in drug discovery and development.

The benzotriazole moiety is well-known for its ability to form stable complexes with metal ions, which can enhance the compound's reactivity and stability. In addition, benzotriazoles have been extensively studied for their antioxidant properties and their ability to inhibit metal-catalyzed oxidation reactions. The presence of this moiety in 4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thiane-1,1-dione suggests that it may possess similar properties, making it a valuable candidate for further investigation.

The thiane dione framework is another key structural feature of this compound. Thiane diones are cyclic compounds that contain a sulfur atom and two ketone groups. This structure can confer unique chemical and biological properties to the molecule. For example, thiane diones have been shown to exhibit potent antioxidant activity and can modulate various cellular processes, including inflammation and apoptosis. The combination of the benzotriazole and thiane dione moieties in 4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thiane-1,1-dione may result in synergistic effects that enhance its biological activity.

Recent studies have highlighted the potential of 4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thiane-1,1-dione in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and inflammation. The antioxidant and anti-inflammatory properties of this compound make it a promising candidate for developing new therapeutic strategies to combat these conditions.

In addition to its potential in neurodegenerative diseases, 4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thiane-1,1-dione has also shown promise in cancer research. Cancer cells often exhibit increased oxidative stress due to their high metabolic activity. The ability of this compound to scavenge reactive oxygen species (ROS) and modulate cellular signaling pathways may help inhibit cancer cell proliferation and induce apoptosis. Preliminary studies have demonstrated that 4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thiane-1,1-dione can selectively target cancer cells while sparing normal cells, suggesting its potential as a novel anticancer agent.

The synthesis of 4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thiane-1,1-dione has been optimized using modern synthetic methods. These methods ensure high yields and purity levels, making it feasible for large-scale production. The synthetic route involves the reaction of 4-hydroxybenzotriazole with an appropriate thiane dione precursor under controlled conditions. This approach allows for the precise control of the reaction parameters and ensures the formation of the desired product with minimal side products.

To further explore the biological activities of 4-(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thiane-1,1-dione, several in vitro and in vivo studies have been conducted. In vitro assays have demonstrated that this compound can effectively scavenge ROS and inhibit inflammatory cytokine production in cell cultures. These findings were corroborated by in vivo studies using animal models of neurodegeneration and cancer. The results from these studies provide strong evidence for the therapeutic potential of this compound.

In conclusion, 4-(4-hydroxy-1H-1,2,3-benzotriazol-1-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ λ⁶-thiane - ̶ ̶ - - - - - - - - - - - - - - - - - - - - - - - - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ λ⁶-thiane---------------- -dione (CAS No. ) is a novel compound with a unique combination of structural features that confer promising biological activities. Its potential applications in neurodegenerative diseases and cancer make it an exciting candidate for further research and development in medicinal chemistry.) is a novel compound with a unique combination of structural features that confer promising biological activities. Its potential applications in neurodegenerative diseases and cancer make it an exciting candidate for further research and development in medicinal chemistry.